Methyl 2-amino-2-(pyridin-2-YL)acetate

• IUPAC Name: methyl 2-amino-2-pyridin-2-ylacetate
• InChI: InChI=1S/C8H10N2O2/c1-12-8(11)7(9)6-4-2-3-5-10-6/h2-5,7H,9H2,1H3
• InChI Key: QTFMJZOMHQTYAU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=N1)N
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID30447989
• Molecular Weight: 166.18 g/mol
• CAS RN: 154410-83-0

Description

Methyl 2-amino-2-(pyridin-2-yl)acetate is a chemical compound with the molecular formula C8H10N2O2 and a molecular weight of 166.18. It is used in the synthesis of various compounds.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring attached to an acetate group with an amino group.

Physical And Chemical Properties Analysis

This compound has a boiling point of 250 °C, a density of 1.187, and a flash point of 105 °C. It should be stored under inert gas (nitrogen or Argon) at 2–8 °C.

Scientific Research Applications

Pyridylthiazoles in Photophysical Applications

The study of absorption, fluorescence, and excitation spectra of pyridylthiazoles highlights their significant potential in photophysical applications. They exhibit high fluorescence quantum yields and are useful for metal sensing and as laser dyes due to their large Stokes shift values (Grummt et al., 2007).

Mononuclear Fe(II) Complexes with Aminopyridyl Ligands

The synthesis of mononuclear Fe(II) complexes using a new aminopyridyl ligand bearing a pivaloylamido arm, and the subsequent formation of a Fe(III)-hydroperoxo complex, showcases the application in the field of coordination chemistry. This study illuminates the potential of these complexes in catalysis and material sciences (Martinho et al., 2007).

Novel Pyridine and Fused Pyridine Derivatives

The preparation of novel pyridine and fused pyridine derivatives, including triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, demonstrates their versatility in chemical synthesis. Their antimicrobial and antioxidant activities further highlight their significance in pharmacology and material science (Flefel et al., 2018).

Safety and Hazards

Methyl 2-amino-2-(pyridin-2-YL)acetate is classified as an irritant. It has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds such as 2-aminopyrimidine derivatives have shown antitrypanosomal and antiplasmodial activities . These compounds target organisms causing diseases like sleeping sickness and malaria .

Mode of Action

It’s known that 2-aminopyrimidine derivatives interact with their targets to inhibit their activities . The compound’s interaction with its targets leads to changes that inhibit the growth and proliferation of the disease-causing organisms .

Biochemical Pathways

Similar compounds have been shown to affect the life cycle of disease-causing organisms, disrupting their growth and proliferation .

Pharmacokinetics

The compound’s molecular weight (16618), boiling point (250 °C), and density (1187) suggest that it may have good bioavailability .

Result of Action

Similar compounds have been shown to inhibit the growth and proliferation of disease-causing organisms, leading to their eventual death .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Methyl 2-amino-2-(pyridin-2-YL)acetate. For instance, the compound’s storage temperature (2–8 °C under inert gas such as nitrogen or Argon) can affect its stability . Other factors such as pH, presence of other compounds, and specific conditions of the target organisms’ environment may also influence its action and efficacy.

Biochemical Analysis

Biochemical Properties

It is known to be involved in the synthesis of other compounds

Cellular Effects

Related compounds have been found to inhibit collagen prolyl-4-hydroxylase , which could potentially influence cell function, signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It is known to be involved in the synthesis of other compounds

Temporal Effects in Laboratory Settings

It is known to be stable under inert gas (nitrogen or Argon) at 2–8 °C .

Synthesis routes and methods

Procedure details

A solution of Hydroxyimino-pyridin-2-yl-acetic acid methyl ester (2.0 g, 11.1 mmol) in ethanol (50 mL) was placed in a round bottom flask. The flask was evacuated under vacuum and filled with Ar2 three times. Then 200 mg of 10% Pd on Carbon was added in one portion. The flask was evacuated again under vacuum and filled with Hydrogen three times. The reaction was stirred at room temperature under a balloon containing H2 for 16 h. The mixture was filtered through a pad of celite and rinsed with DCM three times. The combined organics were concentrated down to give Amino-pyridin-2-yl-acetic acid methyl ester (1.8 g) as a yellow oil which was used immediately in next step without further purification, m/z 167.55 [M+1]+